4-benzyl-1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyrrolidin-2-one

• IUPAC Name: 4-benzyl-1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyrrolidin-2-one
• InChI: InChI=1S/C23H27N3O2/c27-22-16-20(15-19-7-3-1-4-8-19)17-26(22)18-23(28)25-13-11-24(12-14-25)21-9-5-2-6-10-21/h1-10,20H,11-18H2
• InChI Key: SXVDJOAVJBNSBX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)CN3CC(CC3=O)CC4=CC=CC=C4
• Molecular Formula: C23H27N3O2
• Molecular Weight: 377.5 g/mol

Description

4-benzyl-1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyrrolidin-2-one is a chemical compound that has been studied for its potential use in scientific research. This compound has shown promise in various areas of research, including neuroscience, pharmacology, and medicinal chemistry. In

Mechanism of Action

The mechanism of action of 4-benzyl-1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyrrolidin-2-one is not fully understood. However, studies have shown that this compound may act as a modulator of the dopamine and glutamate systems in the brain. Additionally, this compound may also have an effect on the GABAergic system.
Biochemical and Physiological Effects:
Studies have shown that 4-benzyl-1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyrrolidin-2-one may have various biochemical and physiological effects. For example, this compound has been shown to increase dopamine release in the brain, which may have a positive effect on mood and motivation. Additionally, this compound has been shown to have anti-inflammatory and analgesic effects, which may make it useful in the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-benzyl-1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyrrolidin-2-one in lab experiments is its potential use in the development of new drugs. Additionally, this compound has shown promise in various areas of research, including neuroscience and pharmacology. However, one of the main limitations of using this compound in lab experiments is its complex synthesis method, which may make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the study of 4-benzyl-1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyrrolidin-2-one. One potential direction is the further study of its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound. Furthermore, the development of new synthetic methods for the production of this compound may make it more accessible for use in lab experiments.

Synthesis Methods

The synthesis of 4-benzyl-1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyrrolidin-2-one involves a multi-step process that requires specific reagents and conditions. The first step involves the reaction between 4-phenylpiperazine and ethyl acetoacetate in the presence of a base such as sodium hydride. This reaction leads to the formation of 2-(4-phenylpiperazin-1-yl)ethyl acetoacetate. The next step involves the reaction between the previously obtained product and benzyl bromide in the presence of a base such as potassium carbonate. This reaction leads to the formation of 4-benzyl-1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyrrolidin-2-one.

Scientific Research Applications

4-benzyl-1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyrrolidin-2-one has been studied for its potential use in various areas of scientific research. One of the main areas of research is neuroscience, where this compound has shown promise in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, this compound has been studied for its potential use in pharmacology, where it has shown promise as an analgesic and anti-inflammatory agent. Furthermore, 4-benzyl-1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyrrolidin-2-one has been studied for its potential use in medicinal chemistry, where it has shown promise in the development of new drugs.